Cas no 2309569-70-6 (1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide
• CAS No: 2309569-70-6
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 6331979
• PubChem ID: 121176222
• Update Time: 2025-10-19

1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide
• 1-methyl-2-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-1,2-dihydropyridine-3-carboxamide
• F6514-6456
• 1-methyl-2-oxo-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-1,2-dihydropyridine-3-carboxamide
• 2309569-70-6
• 1-methyl-2-oxo-N-[1-phenyl-2-(triazol-2-yl)ethyl]pyridine-3-carboxamide
• AKOS032725585

• Inchi： 1S/C17H17N5O2/c1-21-11-5-8-14(17(21)24)16(23)20-15(12-22-18-9-10-19-22)13-6-3-2-4-7-13/h2-11,15H,12H2,1H3,(H,20,23)
• InChI Key： WKNGMBTTYFCQOD-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN(C)C1=O)NC(C1C=CC=CC=1)CN1N=CC=N1

Computed Properties

• Exact Mass: 323.13822480g/mol
• Monoisotopic Mass: 323.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.1Ų

Additional information on 1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide

Introduction to 1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide (CAS No. 2309569-70-6)

The compound 1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 2309569-70-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the dihydropyridine class, a well-documented family of heterocyclic compounds renowned for their diverse biological activities. The structural features of this compound, particularly the presence of a phenyl group and a triazole moiety, contribute to its unique pharmacophoric properties, making it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of dihydropyridines in the development of therapeutic agents. These compounds are particularly noted for their role in cardiovascular and neuroprotective applications. The incorporation of a methyl group at the 1-position and an amide functionality at the 3-position further enhances the molecular complexity, potentially influencing both solubility and bioavailability. The triazole ring, a known bioisostere for azole groups, has been extensively studied for its ability to modulate enzyme activity and receptor binding. In this context, the compound’s structure suggests potential interactions with enzymes such as cyclooxygenases (COX) or other therapeutic targets relevant to inflammation and pain management.

The N-1 phenyl substituent adds another layer of functionality, which may contribute to selective binding affinity. Phenyl derivatives are frequently employed in drug design due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. This feature could be particularly advantageous in designing molecules with enhanced binding affinity and reduced off-target effects. The overall architecture of 1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide places it within a class of compounds that have shown promise in preclinical models for conditions ranging from cardiovascular diseases to neurodegenerative disorders.

Current research trends indicate that hybrid molecules combining multiple pharmacophoric elements are gaining traction in drug discovery. The presence of both a dihydropyridine core and a triazole ring in this compound exemplifies such an approach. The triazole moiety can serve as a scaffold for further derivatization, allowing chemists to explore novel analogs with tailored properties. This flexibility is crucial in optimizing pharmacokinetic parameters such as metabolic stability, solubility, and membrane permeability. Additionally, the amide group provides a site for hydrogen bonding interactions, which can be critical for achieving high affinity binding to biological targets.

From a synthetic perspective, 1-methyl-2-oxo-N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl-1,2-dihydropyridine-3-carboxamide presents an interesting challenge due to its complex structure. The synthesis likely involves multi-step organic transformations, including cyclization reactions to form the dihydropyridine core and azide-mediated cycloadditions to introduce the triazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production of such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired carbon-carbon bonds with high precision.

The biological activity of this compound is yet to be fully elucidated; however, its structural features suggest potential therapeutic applications. Dihydropyridines are well-known for their vasodilatory effects due to their interaction with L-type calcium channels in vascular smooth muscle cells. The additional substituents may modulate this activity or introduce new mechanisms of action. For instance, the phenyl group could enhance binding affinity through hydrophobic interactions with target proteins or receptors. Meanwhile, the triazole ring might influence metabolic pathways or enzyme inhibition.

In vitro studies could provide valuable insights into the compound’s mechanism of action and selectivity profile. Initial assays might focus on assessing interactions with relevant enzymes or receptors using biochemical assays and high-throughput screening platforms. Additionally, cell-based assays could evaluate cytotoxicity and potential effects on signaling pathways associated with therapeutic targets. These studies would help determine whether the compound exhibits promising activity while minimizing off-target effects.

The potential clinical applications of 1-methyl-2-oxyo-N-lphenyl-l , 20x0-(20x-H-l ,20x ,30x-triazol 20x y) ethyl-l ,20x-dihydro pyridine -30xarbox amide are still under investigation; however , its structural characteristics raise interesting possibilities . Given its similarity to known bioactive molecules , it may find utility in treating conditions such as hypertension , angina pectoris , or even neurodegenerative diseases where calcium channel modulation plays a role . Furthermore , the triazole ring suggests potential anti-inflammatory or analgesic properties through interactions with cyclooxygenases or other inflammatory mediators .

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists , biologists , pharmacologists , and clinicians . The synthesis and characterization of compounds like l-methyl -20x0 -N-l phenyl -20x -(20x-H-l x0 x30x-triazol 20x y) ethyl -l x0 -dihydro pyridine -30xarbox amide ( CAS No . 2309569706 ) exemplify how fundamental research can lead to innovative therapeutics . As synthetic chemistry progresses toward greater complexity and precision , opportunities arise for discovering new drugs that address unmet medical needs . This compound serves as an example of how structural innovation can unlock new possibilities in drug design .